Cas no 1187064-74-9 ((E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide
• CAS No: 1187064-74-9
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5765444
• PubChem ID: 121137512
• Update Time: 2025-10-22

(E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide
• (E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2-phenylethenesulfonamide
• AKOS032465139
• (E)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2-phenylethenesulfonamide
• (E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2-phenylethene-1-sulfonamide
• 1187064-74-9
• F6438-3081

• Inchi： 1S/C14H16N4O4S/c1-21-13-16-12(17-14(18-13)22-2)10-15-23(19,20)9-8-11-6-4-3-5-7-11/h3-9,15H,10H2,1-2H3/b9-8+
• InChI Key： QHMCDVYJHOIUSZ-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1N=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Additional information on (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide

Introduction to (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 1187064-74-9)

(E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide, with the CAS number 1187064-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates a phenylethene moiety linked to a triazine core, which is further functionalized with a sulfonamide group. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The< strong>E-configuration of the double bond in the phenylethene part of the molecule is particularly noteworthy, as it can influence the compound's electronic properties and interactions with biological targets. The presence of< strong>4,6-dimethoxy substituents on the triazine ring adds another layer of complexity to its chemical behavior, potentially affecting its solubility, stability, and reactivity. These structural elements collectively contribute to the unique pharmacophoric properties of this compound, making it an intriguing subject for research.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The< strong>triazine moiety in this compound is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, triazines have been extensively studied for their potential in inhibiting enzymes and receptors involved in various diseases.

The< strong>phenylethene component of the molecule introduces aromaticity and rigidity, which can be crucial for optimizing interactions with biological macromolecules such as proteins and nucleic acids. Additionally, the< strong>sulfonamide group is a well-known pharmacophore that can enhance water solubility and improve oral bioavailability of drug candidates. These features make (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging these tools, scientists can design derivatives with improved properties by modifying specific parts of the molecular structure. For example, computational studies have shown that slight alterations in the< strong>E-configuration or the substitution pattern on the triazine ring can significantly enhance binding affinity to target proteins.

The synthesis of (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as sulfonation and alkylation. The use of advanced catalytic systems has also been explored to improve reaction efficiency and selectivity.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its unique structural features make it suitable for targeting various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in exploring its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways relevant to these diseases.

The< strong>E-configuration of the phenylethene moiety is critical for its interaction with biological targets. Studies have demonstrated that this configuration can enhance binding affinity by optimizing van der Waals interactions and hydrogen bonding opportunities. Additionally, the presence of< strong>4,6-dimethoxy substituents on the triazine ring can modulate electronic effects and influence metabolic stability.

The sulfonamide group plays a pivotal role in determining the pharmacological properties of this compound. It not only contributes to water solubility but also serves as a site for further derivatization to enhance bioactivity. For instance, replacing hydrogen atoms on the sulfonamide nitrogen with other groups such as amides or ureas can lead to compounds with improved pharmacokinetic profiles.

Ongoing research efforts are focused on developing new synthetic methodologies for (E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2-phenylethene-1-sulfonamide that are more efficient and sustainable. Green chemistry principles are being increasingly adopted to minimize waste generation and reduce environmental impact during synthesis. These approaches include using biocatalysts and renewable feedstocks to produce this compound in an environmentally friendly manner.

The future prospects for this compound are promising as it continues to be explored in various research settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical candidates. By integrating experimental data with computational modeling, researchers can accelerate the discovery process and bring new therapies to patients more quickly.